2-Hydroxy-5-nitropyridine
Overview
Description
2-Hydroxy-5-nitropyridine, also known as 2-hydroxy-3-nitropyridine, is a nitropyridine derivative with a wide range of applications in the scientific research field. It is an important intermediate for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and materials. It is also used in the synthesis of various nitro-containing heterocycles, such as quinoline, isoquinoline, indole, and pyridine. In addition, this compound is used in the synthesis of nitrofuran derivatives and nitroimidazole derivatives, which are important antibacterial and antifungal agents.
Scientific Research Applications
Vibrational Spectral Studies and Molecular Analyses
2-Hydroxy-5-nitropyridine has been a subject of interest in the study of molecular structures and vibrational spectral analyses. Balachandran, Lakshmi, and Janaki (2012) focused on the conformational stability and vibrational analyses of 2-hydroxy-4-methyl-5-nitropyridine using Density Functional Theory (DFT) simulations. Their research provided insights into molecular stability and bond strength, as well as information on charge density distribution and chemical reactivity sites (Balachandran, Lakshmi, & Janaki, 2012).
Sangeetha and Mathammal (2016) conducted a similar study, emphasizing the spectroscopic analysis (FTIR and FT-Raman) of this compound. Their research used DFT for calculating molecular geometries and vibrational modes, contributing to a better understanding of the compound's structural, physical, and chemical properties (Sangeetha & Mathammal, 2016).
Chemical Reactivity and Tautomerism Studies
Research has also been conducted on the reactivity of this compound. Reinheimer et al. (1980) explored the reaction of 2-halo-5-nitropyridines with hydroxide ion in dimethyl sulfoxide, leading to the formation of this compound under certain conditions. This study proposed a specific reaction mechanism, contributing to the understanding of the chemical behavior of nitropyridines (Reinheimer, Mayle, Dolnikowski, & Gerig, 1980).
Forlani et al. (2002) investigated the tautomerism of substituted 2-hydroxypyridines, including this compound. Their research, using spectroscopic methods, provided quantitative data on the amounts of different tautomeric forms and discussed the effects of electronic substituents and solvent changes (Forlani, Cristoni, Boga, Todesco, De Vecchio, Selva, & Monari, 2002).
Applications in Sensing and Detection
The compound has also found application in the development of fluorescent probes. Singh et al. (2020) designed and synthesized fluorescent compounds based on 2-aminoethylpyridine and this compound for detecting Fe3+ and Hg2+ ions in aqueous media. Their research highlights the potential of this compound derivatives in environmental and biological sensing applications (Singh, Thakur, Raj, & Pandey, 2020).
Safety and Hazards
“2-Hydroxy-5-nitropyridine” is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Use of personal protective equipment, including chemical impermeable gloves, is advised .
Mechanism of Action
Target of Action
2-Hydroxy-5-nitropyridine is a chemical compound with the formula C5H4N2O3
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is recommended to store the compound in a cool, dry, and well-ventilated place . .
Biochemical Analysis
Biochemical Properties
It is known to be used as a catalyst in imidazolide couplings
Cellular Effects
Safety data indicates that it may cause irritation to the eyes, skin, and respiratory system
Molecular Mechanism
It is known to be involved in imidazolide couplings
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of 2-Hydroxy-5-nitropyridine in laboratory settings. It is known to be stable under normal temperature and pressure conditions .
Metabolic Pathways
It is known to be used in the synthesis of certain compounds
properties
IUPAC Name |
5-nitro-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O3/c8-5-2-1-4(3-6-5)7(9)10/h1-3H,(H,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKWSQIMYNVLGBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00202527 |
Source
|
| Record name | 5-Nitropyridin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00202527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5418-51-9 |
Source
|
| Record name | 5-Nitro-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5418-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Nitropyridin-2-ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005418519 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5418-51-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10478 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5418-51-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9454 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Nitropyridin-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00202527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-nitropyridin-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.114 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 5-NITROPYRIDIN-2-OL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H3L3D7HP42 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: 2-Hydroxy-5-nitropyridine has the molecular formula C5H4N2O3 and a molecular weight of 140.09 g/mol.
A: Several spectroscopic methods have been employed, including: * UV/Vis Spectroscopy: Reveals the compound's electronic transitions and tautomeric equilibria in various solvents. [, ] * NMR Spectroscopy (1H and 13C): Provides structural information, though differentiating tautomers can be challenging. [] * Infrared (IR) Spectroscopy: Offers insights into the functional groups present and the dominant tautomeric form. []
A: Yes, it exists in equilibrium with its tautomeric form, 2-oxo-5-nitropyridine. The equilibrium position is influenced by the solvent. [, ] UV/Vis spectroscopy has been particularly useful in quantifying the amounts of each tautomer in different solvents. []
A: Research has identified this compound as a safe and effective catalyst for promoting imidazolide couplings. [] It demonstrates comparable effectiveness to the widely used 1-hydroxybenzotriazole while exhibiting a better safety profile. []
A: Studies on Trichomonas vaginalis have shown that resistance to this compound can develop. [] Importantly, this resistance is accompanied by cross-resistance to other 5-nitropyridines and pyrimidines, suggesting a common mechanism of action at a specific target site. []
A: Yes, theoretical studies using SCF-CI calculations have been performed. These calculations have been used to estimate the energy difference between tautomeric forms, providing insights into their relative stability. [] Additionally, DFT calculations have been employed to investigate the compound's vibrational frequencies and further characterize its structure. []
A: * High-Performance Liquid Chromatography (HPLC): This technique, often coupled with mass spectrometry (HPLC/MS), enables separation and identification of this compound and its metabolites. [] * Polarography: This electrochemical method has been successfully applied for the determination of this compound and its derivatives, especially in analyzing column effluents. []
A: Several synthetic routes have been explored, including: * Starting from commercially available this compound. [, ] * Conversion of 2-amino-5-nitropyridine to this compound. [] * Reaction of 5-nitropyridine-2-sulfonic acid with appropriate nucleophiles. []
A: Research suggests applications in: * Antiviral Agents: Derivatives of this compound, particularly its ribose-containing analogs, have demonstrated anti-hepatitis C virus activity in vitro. [] * Sweetener Synthesis: It serves as a key intermediate in the synthesis of high-potency sweeteners, showcasing its versatility in organic synthesis. []
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